Cas no 80060-67-9 (1,1'-Bibicyclo[2.2.2]octane, 4,4'-dipropyl-)

• Product name: 1,1'-Bibicyclo[2.2.2]octane, 4,4'-dipropyl-
• CAS No: 80060-67-9
• MF: C₂₂H₃₈
• MW: 302.53712
• CID: 706349
• PubChem ID: 12729436

1,1'-Bibicyclo[2.2.2]octane, 4,4'-dipropyl- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Bibicyclo[2.2.2]octane, 4,4'-dipropyl-
• 1-propyl-4-(1-propyl-4-bicyclo[2.2.2]octanyl)bicyclo[2.2.2]octane
• 4,4'-Dipropyl-1,1'-bi(bicyclo[2.2.2]octane)
• 80060-67-9
• DTXSID30508266

• Inchi： InChI=1S/C22H38/c1-3-5-19-7-13-21(14-8-19,15-9-19)22-16-10-20(6-4-2,11-17-22)12-18-22/h3-18H2,1-2H3
• InChI Key： MTIJQTNVWHNYSQ-UHFFFAOYSA-N
• SMILES： CCCC12CCC(CC1)(CC2)C34CCC(CC3)(CC4)CCC

Computed Properties

• Exact Mass: 302.297351212g/mol
• Monoisotopic Mass: 302.297351212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.5
• Topological Polar Surface Area: 0Ų